Cas no 1805994-91-5 (3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine
• CAS No: 1805994-91-5
• MF: C₇H₈F₂N₄O₂
• MW: 218.160827636719
• CID: 4855550
• Update Time: 2025-06-09

3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H8F2N4O2/c8-7(9)3-1-5(13(14)15)6(11)4(2-10)12-3/h1,7H,2,10-11H2
• InChI Key： BREWVVFGMZPYST-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CN)=N1)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.1
• Topological Polar Surface Area: 111

Additional information on 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine

Introduction to 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine (CAS No. 1805994-91-5)

3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine, identified by its CAS number 1805994-91-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amino, nitro, and difluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The significance of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine lies in its versatility as a building block in synthetic chemistry. The presence of multiple functional groups, including two amino groups and a nitro group, allows for extensive modifications and derivatization. These modifications can be tailored to enhance specific biological activities, such as inhibiting enzymes or interacting with target receptors. The difluoromethyl group is particularly noteworthy, as it is often incorporated into drug molecules to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Pyridine derivatives have emerged as a prominent class of compounds in this endeavor. Among these, 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine has been studied for its potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. Its structural motif suggests that it may exhibit properties similar to other pyridine-based drugs that have shown promise in preclinical and clinical trials.

The synthesis of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the nitration of a pyridine precursor to introduce the nitro group at the desired position. Subsequent reactions include the introduction of the amino and aminomethyl groups, followed by the incorporation of the difluoromethyl moiety. Each step must be carefully optimized to ensure high yield and purity.

The chemical properties of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine make it an attractive candidate for further investigation. The electron-withdrawing nature of the nitro group and the electron-donating effects of the amino groups influence its reactivity and solubility. Additionally, the presence of the difluoromethyl group can enhance its bioavailability by improving interactions with biological targets. These characteristics make it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine with greater accuracy before conducting expensive wet-lab experiments. Machine learning models trained on large datasets of known drug molecules can identify potential binding sites and predict interactions with biological targets. This approach has significantly accelerated the drug discovery process by allowing researchers to prioritize compounds with high potential for success.

In addition to computational methods, experimental techniques such as high-throughput screening (HTS) have been instrumental in evaluating the biological activity of novel compounds. HTS allows researchers to test thousands of compounds against various biological targets simultaneously, providing rapid insights into their potential therapeutic effects. The use of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine in HTS campaigns has yielded valuable data on its interactions with enzymes and receptors relevant to several diseases.

The pharmacological profile of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine is still being elucidated through ongoing research. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes involved in disease pathways. For instance, its structural similarity to known kinase inhibitors suggests that it could interfere with signaling pathways relevant to cancer cell proliferation. Further investigation is needed to confirm these hypotheses and explore additional therapeutic applications.

The synthesis and characterization of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine also contribute to our understanding of pyridine chemistry as a whole. By studying this compound, researchers can gain insights into how different functional groups influence the reactivity and properties of pyridine derivatives. These insights are crucial for designing new drugs with optimized pharmacological profiles.

The future prospects for 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine are promising, given its unique structural features and potential therapeutic applications. As research continues, new synthetic methodologies may be developed to improve its production efficiency and scalability. Additionally, advanced computational techniques may uncover new ways to modify its structure for enhanced biological activity.

In conclusion,3-Amino-2-(aminomethyl)-6-(difluoromethyl)-4-nitropyridine (CAS No. 1805994-91-5) represents an exciting avenue for drug discovery in the pharmaceutical industry. Its complex structure and versatile functional groups make it a valuable candidate for further exploration in treating various diseases. With ongoing research efforts aimed at elucidating its pharmacological properties and optimizing its synthesis, this compound holds significant promise for contributing to next-generation therapeutics.